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Compound of Interest

Compound Name:
N-[2-(morpholin-4-

yl)ethyl]formamide

CAS No.: 78375-50-5

Cat. No.: B1282053

Get Quote

Technical Support Center: Purification of N-[2-(morpholin-4-yl)ethyl]formamide

Product Identity:

Chemical Name: N-[2-(morpholin-4-yl)ethyl]formamide[1][2]

CAS Number: 78375-50-5[1]

Synonyms: N-(2-morpholinoethyl)formamide; 4-[2-(Formylamino)ethyl]morpholine.[1]

Molecular Formula: C7H14N2O2[1]

Molecular Weight: 158.20 g/mol

Executive Summary
This guide addresses the purification of N-[2-(morpholin-4-yl)ethyl]formamide, a polar

intermediate often synthesized via the formylation of 4-(2-aminoethyl)morpholine.
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The Core Challenge: This molecule possesses a "dual personality." It contains a basic tertiary

amine (morpholine ring) and a polar, non-basic formamide group. This combination creates

high water solubility and significant tailing on standard silica gel, making aqueous extraction

and standard chromatography difficult.

The Solution: The most robust purification method is High-Vacuum Fractional Distillation. For

removal of trace starting amine without distillation, Chemical Scavenging is the preferred

alternative.

Module 1: High-Vacuum Distillation (The Gold
Standard)
Why this works: The formylation of the starting amine adds mass and hydrogen-bonding

capability, significantly raising the boiling point. Under high vacuum, the separation between the

lower-boiling starting material (4-(2-aminoethyl)morpholine) and the product is substantial.

Protocol:

Apparatus: Short-path distillation head (Vigreux column recommended for higher purity)

connected to a high-vacuum manifold.

Vacuum Requirement: < 1.0 mmHg (Torr). Ideally 0.1–0.5 mmHg.

Temperature Management:

Oil Bath: Do not exceed 180°C to prevent thermal decarbonylation of the formamide.

Vapor Temp: Expect product collection between 140°C – 160°C at 0.5 mmHg (estimated).

Fractions:

F1 (Foreshot): Residual solvent and water.[3][4][5]

F2 (Impurity): Unreacted 4-(2-aminoethyl)morpholine (lower boiling).

F3 (Main): Pure N-[2-(morpholin-4-yl)ethyl]formamide (Colorless to pale yellow viscous

oil).
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Troubleshooting Table:

Symptom Probable Cause Corrective Action

Darkening/Blackening
Thermal decomposition

(Decarbonylation).

Lower bath temp; improve

vacuum depth (<0.5 mmHg).

Product Solidifies in

Condenser

Product has high melting point

or is supercooling.

Use warm water (40°C) in the

condenser coil or a heat gun to

melt blockage.

"Fishy" Odor in Product
Co-distillation of starting

amine.

The separation was rushed.

Reflux at total takeoff for 10

mins before collecting main

fraction.

Module 2: Chemical Scavenging (Polishing Step)
Scenario: You cannot distill (small scale) or have trace amine remaining after workup. Logic:

The impurity is a primary amine. The product is a formamide (chemically distinct).[6] We can

selectively react the impurity with a solid-supported scavenger, leaving the product in solution.

Protocol:

Dissolution: Dissolve crude oil in anhydrous Dichloromethane (DCM) or THF (10 mL/g).

Scavenger Addition: Add Polymer-bound Isocyanate (PS-NCO) or Polymer-bound

Benzaldehyde.

Load: 3 equivalents relative to the estimated amine impurity.

Incubation: Shake/stir gently at room temperature for 4–12 hours.

Mechanism:[3][4][7] The primary amine reacts with the resin to form a urea (with

isocyanate) or imine (with aldehyde), covalently binding to the bead. The formamide

product does not react.

Filtration: Filter off the solid resin.
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Concentration: Evaporate solvent to yield purified product.

Module 3: Silica Chromatography (The "Last
Resort")
Why avoid it? The basic morpholine nitrogen interacts strongly with acidic silanols on silica,

causing severe streaking and yield loss.[8] If you must use a column, you must modify the

stationary phase.

Modified Protocol:

Stationary Phase: Standard Silica Gel 60.

Mobile Phase: DCM : Methanol (95:5 to 90:10).

The Critical Modifier: Add 1% Triethylamine (Et3N) or 1% Ammonium Hydroxide (NH4OH) to

the mobile phase.

Mechanism:[3][4][7][8] The additive competes for the acidic sites on the silica, allowing the

morpholine product to elute freely.

Visualization: Iodine stain or KMnO4 (UV absorption is weak/non-specific).

Visualizing the Workflow
The following diagram illustrates the decision matrix for selecting the correct purification route

based on scale and purity requirements.
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Crude Reaction Mixture
(N-[2-(morpholin-4-yl)ethyl]formamide)

Scale of Reaction?

> 5 Grams

< 5 Grams

High Vacuum Distillation
(< 1 mmHg, 140-160°C)

Preferred

Check NMR/GC

Chemical Scavenging
(PS-Isocyanate Resin)

Fail (Amine traces)

Pure Product
(Pale Yellow Oil)

Pass

Preferred

Silica Chromatography
(DCM:MeOH + 1% Et3N)

If Resin Unavailable

Click to download full resolution via product page
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Caption: Decision matrix for purification. Green path indicates the industrial standard

(Distillation). Blue path indicates the preferred laboratory method (Scavenging).

Frequently Asked Questions (FAQ)
Q1: Can I use acid-base extraction to purify this? A: It is difficult. While the morpholine ring is

basic, the starting material (4-(2-aminoethyl)morpholine) is also basic. Both will protonate and

move into the aqueous layer upon acidification.

Nuance: You can wash the organic layer (DCM) with saturated Sodium Bicarbonate to

remove acidic impurities (like formic acid), but this will not remove the unreacted starting

amine.

Q2: My product turned red/brown during distillation. Is it ruined? A: Not necessarily.

Formamides can oxidize or trace impurities can char. Check the Proton NMR. If the morpholine

ring signals (approx 2.4 and 3.6 ppm) and the formyl proton (approx 8.0 ppm, appearing as

rotamers) are intact, the color is cosmetic. You can remove the color by passing a solution

through a small pad of activated charcoal or Celite.

Q3: The NMR shows two sets of peaks. Is it impure? A: Likely not. Formamides exhibit

Rotamerism due to the restricted rotation around the C-N amide bond. You will often see two

distinct sets of peaks in the NMR spectrum (often in a 60:40 or 70:30 ratio) at room

temperature.

Validation: Run the NMR at elevated temperature (e.g., 50°C or 80°C in DMSO-d6); the

peaks should coalesce into single sharp signals.

Q4: Is the product hygroscopic? A: Yes, very. The combination of the morpholine ether oxygen

and the amide group makes it avidly absorb atmospheric moisture. Store under nitrogen or

argon in a desiccator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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